(2S,5S)-N-[4-(2-methoxyethyl)pyridin-2-yl]-5-methyloxolane-2-carboxamide

• IUPAC Name: (2S,5S)-N-[4-(2-methoxyethyl)pyridin-2-yl]-5-methyloxolane-2-carboxamide
• InChI: InChI=1S/C14H20N2O3/c1-10-3-4-12(19-10)14(17)16-13-9-11(5-7-15-13)6-8-18-2/h5,7,9-10,12H,3-4,6,8H2,1-2H3,(H,15,16,17)/t10-,12-/m0/s1
• InChI Key: QMTFZNDULHSAAD-JQWIXIFHSA-N
• Canonical SMILES: CC1CCC(O1)C(=O)NC2=NC=CC(=C2)CCOC
• Isomeric SMILES: C[C@H]1CC[C@H](O1)C(=O)NC2=NC=CC(=C2)CCOC
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

(2S,5S)-N-[4-(2-methoxyethyl)pyridin-2-yl]-5-methyloxolane-2-carboxamide, also known as MK-801, is a potent and selective non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist. It was first synthesized in the late 1970s by a team of researchers at Merck & Co., Inc. as part of a program to develop new analgesic drugs. Since then, MK-801 has become a widely used tool in neuroscience research due to its ability to block NMDA receptors, which play a crucial role in synaptic plasticity, learning, and memory.

Mechanism of Action

(2S,5S)-N-[4-(2-methoxyethyl)pyridin-2-yl]-5-methyloxolane-2-carboxamide binds to a specific site on the NMDA receptor called the phencyclidine (PCP) binding site, which is located within the ion channel pore. By binding to this site, this compound blocks the flow of calcium ions through the channel, which is necessary for the activation of downstream signaling pathways. This leads to a decrease in synaptic plasticity and neuronal excitability, which can have both beneficial and detrimental effects depending on the context.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It can induce neuronal apoptosis, alter gene expression, and modulate neurotransmitter release. In addition, this compound has been shown to affect cardiovascular function, respiratory function, and immune function. These effects are likely due to the widespread distribution of NMDA receptors throughout the body.

Advantages and Limitations for Lab Experiments

(2S,5S)-N-[4-(2-methoxyethyl)pyridin-2-yl]-5-methyloxolane-2-carboxamide has several advantages for use in lab experiments. It is highly selective for the NMDA receptor and has a long duration of action, which allows for sustained blockade of receptor function. In addition, this compound is relatively easy to administer and has a well-established safety profile in animal models.
However, there are also several limitations to the use of this compound in lab experiments. It can be difficult to interpret the results of experiments due to the complex and multifaceted effects of NMDA receptor blockade. In addition, the effects of this compound on different cell types and in different brain regions may vary, which can make it challenging to generalize findings.

Future Directions

There are many potential future directions for research on (2S,5S)-N-[4-(2-methoxyethyl)pyridin-2-yl]-5-methyloxolane-2-carboxamide. One area of interest is the development of new NMDA receptor antagonists with improved selectivity and duration of action. Another area of interest is the use of this compound in combination with other drugs or therapies to enhance its neuroprotective effects. Finally, there is a need for further research on the biochemical and physiological effects of this compound in different cell types and in different brain regions to better understand its potential therapeutic applications.

Synthesis Methods

(2S,5S)-N-[4-(2-methoxyethyl)pyridin-2-yl]-5-methyloxolane-2-carboxamide is a complex organic compound that requires several steps to synthesize. The most commonly used method involves the reaction of 2-methoxyethylamine with 2-chloro-5-methylbenzoic acid to form the corresponding amide. This intermediate is then reacted with 2-bromo-4-(2-methoxyethyl)pyridine to give this compound as a white crystalline powder.

Scientific Research Applications

(2S,5S)-N-[4-(2-methoxyethyl)pyridin-2-yl]-5-methyloxolane-2-carboxamide has been extensively studied for its effects on NMDA receptor function and its potential therapeutic applications. It has been shown to be neuroprotective in animal models of stroke, traumatic brain injury, and neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, this compound has been used to study the role of NMDA receptors in synaptic plasticity, learning, and memory.